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Compound of Interest

Compound Name: Peforelin

Cat. No.: B549837 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the use of Peforelin in sows. Below are

troubleshooting guides and frequently asked questions to address potential issues and clarify

observations during experiments.

Frequently Asked Questions (FAQs)
Q1: What is Peforelin and what is its primary mechanism of action in sows?

Peforelin is a synthetic decapeptide analogue of gonadotropin-releasing hormone (GnRH).[1]

Its chemical structure is modified from natural GnRH, specifically in the amino acid sequence

from positions 5 through 8.[1] In swine, Peforelin selectively stimulates the secretion of follicle-

stimulating hormone (FSH) from the anterior pituitary gland.[2][3] FSH is crucial for promoting

the growth and maturation of ovarian follicles, which is a key step in preparing the sow for

estrus and ovulation.[2]

Q2: Are there any documented unexpected side effects of Peforelin in sows?

Based on available data, Peforelin is generally well-tolerated in pigs, and no significant

compound-related adverse effects have been consistently observed.[1] During clinical

evaluations, some minor inflammatory lesions in organs like the lung and liver were noted, but

these were also present in control animals and were attributed to potential viral or bacterial

infections rather than the treatment itself.[1] It is also reported that no adverse reactions were

seen in pigs even when treated with up to three times the highest recommended dosage.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b549837?utm_src=pdf-interest
https://www.benchchem.com/product/b549837?utm_src=pdf-body
https://www.benchchem.com/product/b549837?utm_src=pdf-body
https://www.benchchem.com/product/b549837?utm_src=pdf-body
https://www.apvma.gov.au/sites/default/files/publication/20556-maprelin-prs-final.pdf
https://www.apvma.gov.au/sites/default/files/publication/20556-maprelin-prs-final.pdf
https://www.benchchem.com/product/b549837?utm_src=pdf-body
http://www.medycynawet.edu.pl/images/stories/pdf/pdf2025/102025/2025107060.pdf
https://www.vmd.defra.gov.uk/productinformationdatabase/files/UKPAR_Documents/UKPAR_1962443.PDF
http://www.medycynawet.edu.pl/images/stories/pdf/pdf2025/102025/2025107060.pdf
https://www.benchchem.com/product/b549837?utm_src=pdf-body
https://www.benchchem.com/product/b549837?utm_src=pdf-body
https://www.apvma.gov.au/sites/default/files/publication/20556-maprelin-prs-final.pdf
https://www.apvma.gov.au/sites/default/files/publication/20556-maprelin-prs-final.pdf
https://www.apvma.gov.au/sites/default/files/publication/20556-maprelin-prs-final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


However, it is important to note that research findings on litter performance have shown some

variability. While many studies report no statistically significant negative impact on litter size or

piglet survival, one study observed a numerically higher number of stillborn piglets in

multiparous sows treated with Peforelin compared to control groups.[2] Another study reported

significantly higher stillbirth numbers in pluriparous sows treated with peforelin compared to

both a control group and a group treated with eCG.[4][5]

Q3: Can Peforelin be used in pregnant or lactating sows?

The safety of Peforelin has not been established in pregnant and lactating sows.[1] Laboratory

studies in mice have indicated potential teratogenic effects. Therefore, it is contraindicated for

use in animals during pregnancy and lactation.[1]

Q4: Are there any known contraindications for the use of Peforelin?

Yes, Peforelin is contraindicated for use in prepubertal gilts, in cases of infertility, or in animals

with general health disorders.[1] It should also not be used in cases of known hypersensitivity

to the active ingredient.[1]
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Observed Issue Potential Cause Recommended Action

Increased incidence of

stillbirths in a treated group.

While research is not

conclusive, some studies have

noted a higher number of

stillbirths in pluriparous sows

treated with Peforelin.[2][4][5]

This could be a multifactorial

issue not directly caused by

the drug.

Carefully review all herd

management practices,

including nutrition,

environmental stressors, and

disease status. Monitor future

farrowings closely and

consider collecting detailed

data to identify any correlating

factors. Consult with a

veterinarian to rule out

infectious causes.

No significant improvement in

estrus synchronization or

reproductive performance.

The efficacy of Peforelin can

be influenced by the overall

reproductive health and

management of the herd. In

high-performing herds, the

additional hormonal stimulation

may not be necessary.[6]

Ensure optimal nutrition, body

condition, and overall health of

the sows. Verify the correct

timing of administration post-

weaning or after progestagen

treatment.[2][7] Review herd

records to assess baseline

reproductive performance.

Observation of inflammatory

lesions during necropsy.

Studies have shown that such

lesions are often incidental and

can be attributed to underlying

subclinical infections rather

than a direct effect of Peforelin.

[1]

Conduct histopathological

examinations to determine the

cause of the lesions.

Implement routine health

monitoring and biosecurity

measures to minimize the

incidence of infections within

the herd.

Data on Litter Performance
The following table summarizes findings from a study investigating the effect of Peforelin on

litter performance in pluriparous sows compared to equine chorionic gonadotropin (eCG) and a

saline control.
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Parameter
Peforelin (P)

Group
eCG (E) Group

Control (C)

Group
P-value

Stillborn Piglets

per Litter
2.2 0.9 1.4 p = 0.04

Data adapted from de Jong et al. (2017).[4][5]

Experimental Protocols
Key Experiment: Assessment of Peforelin on Litter Performance

This section outlines a typical experimental design used to evaluate the effects of Peforelin on

sow reproductive outcomes.

Animal Selection: Clinically healthy gilts, primiparous, and pluriparous sows are selected.

Animals with reproductive disorders or other health issues are excluded.[4]

Randomization: Animals within each parity group are randomly allocated to one of three

treatment groups:

Peforelin Group: Receives an intramuscular injection of Peforelin. The dosage may vary

based on parity (e.g., 150 µg for gilts and pluriparous sows, 37.5 µg for primiparous sows).

[4][8]

Positive Control Group: Receives an intramuscular injection of a standard treatment, such

as eCG (e.g., 1000 IU).[4][8]

Negative Control Group: Receives an intramuscular injection of a placebo, such as a

sterile saline solution.[4][8]

Treatment Administration: Treatments are administered at a specific time point, typically 24

hours (±1 hour) post-weaning for sows or 48 hours (±1 hour) after the last administration of

altrenogest for gilts.[4][8]

Data Collection: The following parameters are recorded for each litter:
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Total number of piglets born

Number of liveborn piglets

Number of stillborn piglets

Number of mummified piglets

Individual piglet birth weights

Mortality rate during lactation[4][5]

Statistical Analysis: Data are analyzed using appropriate statistical methods to compare the

outcomes between the different treatment groups.

Visualizations
Signaling Pathway of Peforelin
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Caption: Peforelin stimulates the anterior pituitary to release FSH, promoting ovarian follicular

development.

Experimental Workflow for Peforelin Efficacy Study
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Caption: Workflow for a randomized controlled trial investigating the effects of Peforelin in

sows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b549837?utm_src=pdf-body-img
https://www.benchchem.com/product/b549837?utm_src=pdf-body
https://www.benchchem.com/product/b549837?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. apvma.gov.au [apvma.gov.au]

2. medycynawet.edu.pl [medycynawet.edu.pl]

3. vmd.defra.gov.uk [vmd.defra.gov.uk]

4. Effect of a GnRH analogue (peforelin) on the litter performance of gilts and sows - PMC
[pmc.ncbi.nlm.nih.gov]

5. Effect of a GnRH analogue (peforelin) on the litter performance of gilts and sows -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Support Center: Peforelin in Swine
Reproductive Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b549837#unexpected-side-effects-of-peforelin-in-
sows]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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